N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-3-(morpholin-4-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23N3O4S2/c1-17-6-7-19(16-23(17)34(30,31)28-12-14-32-15-13-28)24(29)26-20-10-8-18(9-11-20)25-27-21-4-2-3-5-22(21)33-25/h2-11,16H,12-15H2,1H3,(H,26,29)
• InChI Key: YDTOPSBVNZMCCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)S(=O)(=O)N5CCOCC5
• Molecular Formula: C25H23N3O4S2
• Molecular Weight: 493.6 g/mol
• CAS No.: 941000-05-1

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of molecules were synthesized in high yields by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl).

Scientific Research Applications

Synthesis and Biological Screening

Several studies have synthesized derivatives of benzothiazoles, exploring their biological and pharmacological properties. For example, Patel et al. (2009) conducted a study on fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009). This demonstrates the compound's versatility in pharmacological research.

Anticancer Evaluation

The design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been evaluated for anticancer activity against multiple cancer cell lines, showing promising results compared to reference drugs (Ravinaik et al., 2021).

Antifungal and Anticonvulsant Properties

N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes have been studied for antifungal activity against pathogens responsible for plant diseases, indicating potential agricultural applications (Zhou Weiqun et al., 2005). Additionally, compounds with benzothiazole moieties have been synthesized and evaluated for their anticonvulsant potential, showing significant activity in preclinical models (Khokra et al., 2019).

Diuretic Activity

The synthesis of biphenyl benzothiazole-2-carboxamide derivatives has been explored for in vivo diuretic activity, highlighting the compound's role in developing new therapeutic agents (Yar & Zaheen Hasan Ansari, 2009).

Chemical Structure Analysis

Studies on the structural and spectral analysis of related compounds, such as mannich bases of benzothiazole, offer insights into the chemical properties and potential applications of these molecules in material science and chemistry (Franklin et al., 2011).